Cas no 1806505-22-5 (3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid)

3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with a chloro-oxopropyl group and a hydroxymethyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of both electrophilic (chloro-oxopropyl) and nucleophilic (hydroxymethyl) functional groups allows for versatile derivatization, enabling selective modifications for targeted applications. Its well-defined stereochemistry and purity are critical for controlled synthesis processes. The compound is typically handled under controlled conditions due to its reactive groups, ensuring stability and optimal performance in research and industrial settings.
3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid structure
1806505-22-5 structure
Product Name:3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid
CAS No:1806505-22-5
MF:C12H13ClO5
MW:272.681623220444
CID:4940500
Update Time:2025-10-23

3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid
    • Inchi: 1S/C12H13ClO5/c13-5-10(15)4-9-3-7(11(16)12(17)18)1-2-8(9)6-14/h1-3,11,14,16H,4-6H2,(H,17,18)
    • InChI Key: GAOGJKLZMWISMB-UHFFFAOYSA-N
    • SMILES: ClCC(CC1C=C(C=CC=1CO)C(C(=O)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 307
  • XLogP3: 0.2
  • Topological Polar Surface Area: 94.8

3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015026386-250mg
3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid
1806505-22-5 97%
250mg
494.40 USD 2021-06-18
Alichem
A015026386-500mg
3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid
1806505-22-5 97%
500mg
782.40 USD 2021-06-18
Alichem
A015026386-1g
3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid
1806505-22-5 97%
1g
1,549.60 USD 2021-06-18

Additional information on 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid

3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1806505-22-5, known as 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which has been extensively studied for its potential applications in drug development and chemical synthesis. The addition of the 3-chloro-2-oxopropyl group and the hydroxymethyl substituent introduces unique chemical properties, making this compound a valuable subject for research.

Recent studies have highlighted the importance of mandelic acid derivatives in the development of novel therapeutic agents. The 3-chloro-2-oxopropyl group, which is a chlorinated ketone, contributes to the compound's reactivity and stability. This group has been shown to enhance the compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensations. Additionally, the hydroxymethyl group attached to the mandelic acid backbone introduces hydrophilic properties, which can influence the compound's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a precursor for drug synthesis. Researchers have explored its use in the development of anti-inflammatory agents, antimicrobial compounds, and anticancer drugs. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory therapies.

In terms of antimicrobial activity, recent experiments have shown that this compound demonstrates significant activity against a range of bacterial and fungal pathogens. The presence of the chlorinated ketone group appears to play a critical role in disrupting microbial cell membranes and inhibiting key enzymatic processes. These findings are particularly relevant in light of the growing concern over antibiotic resistance, as novel compounds with unique mechanisms of action are urgently needed.

The anticancer potential of this compound has also been explored in recent studies. Preclinical trials have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways involved in cancer cell proliferation and survival. Furthermore, its hydrophilic nature enhances its ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

From a synthetic chemistry perspective, this compound serves as an excellent platform for exploring novel reaction mechanisms and catalytic processes. The presence of multiple functional groups provides ample opportunities for further modification and functionalization. Researchers have utilized this compound as a building block for constructing more complex molecules with enhanced biological activities.

In conclusion, 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid (CAS No. 1806505-22-5) is a versatile compound with significant potential in various areas of chemical research and pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities, makes it an invaluable tool for advancing our understanding of molecular mechanisms and therapeutic interventions.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd